Cas no 112929-87-0 (4-(chloromethyl)naphthalene-1-carbonitrile)

• Product Name: 4-(chloromethyl)naphthalene-1-carbonitrile
• CAS No: 112929-87-0
• MF: C₁₂H₈ClN
• MW: 201.651621818542
• MDL: MFCD18413762
• CID: 2880638
• PubChem ID: 85542129
• Update Time: 2023-11-24

4-(chloromethyl)naphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• chloro-(4-cyano-1-naphthyl)methane
• 4-(chloromethyl)naphthalene-1-carbonitrile
• 4-(Chloromethyl)-1-naphthonitrile
• 1-(Chloromethyl)-4-cyanonaphthalene

• MDL： MFCD18413762
• Inchi： 1S/C12H8ClN/c13-7-9-5-6-10(8-14)12-4-2-1-3-11(9)12/h1-6H,7H2
• InChI Key： VZDJWIIALQYVQU-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8